1-[3-(3,4-dimethoxyphenyl)-1-hydroxy-11-(4-methoxyphenyl)-2,3,4,11-tetrahydro-10H-dibenzo[b,e][1,4]diazepin-10-yl]ethanone

Specification

• Molecular Formula: C30H30N2O5
• Molecular Weight: 498.6 g/mol
• IUPAC Name: 5-acetyl-9-(3,4-dimethoxyphenyl)-6-(4-methoxyphenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one
• Standard InChI: InChI=1S/C30H30N2O5/c1-18(33)32-25-8-6-5-7-23(25)31-24-15-21(20-11-14-27(36-3)28(17-20)37-4)16-26(34)29(24)30(32)19-9-12-22(35-2)13-10-19/h5-14,17,21,30-31H,15-16H2,1-4H3
• Standard InChI Key: DSNXBFFWWZYSJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(C2=C(CC(CC2=O)C3=CC(=C(C=C3)OC)OC)NC4=CC=CC=C41)C5=CC=C(C=C5)OC

Introduction

1-[3-(3,4-dimethoxyphenyl)-1-hydroxy-11-(4-methoxyphenyl)-2,3,4,11-tetrahydro-10H-dibenzo[b,e]diazepin-10-yl]ethanone is a complex organic compound belonging to the class of dibenzodiazepines. This class of compounds is characterized by their fused benzene and diazepine rings, which contribute to their unique chemical properties and potential biological activities. The compound features multiple methoxy groups and a hydroxy group, which are significant for its chemical and biological characteristics.

Synthesis and Preparation

The synthesis of 1-[3-(3,4-dimethoxyphenyl)-1-hydroxy-11-(4-methoxyphenyl)-2,3,4,11-tetrahydro-10H-dibenzo[b,e]diazepin-10-yl]ethanone typically involves multi-step synthetic routes. These methods require careful control of reaction conditions to ensure high yields and purity. Common methods include reactions involving the formation of the dibenzodiazepine core followed by the introduction of the specific substituents.

Potential Biological Activities

Compounds similar to 1-[3-(3,4-dimethoxyphenyl)-1-hydroxy-11-(4-methoxyphenyl)-2,3,4,11-tetrahydro-10H-dibenzo[b,e]diazepin-10-yl]ethanone may exhibit significant biological activities. These could include interactions with neurotransmitter receptors, which are crucial for understanding their pharmacodynamics. Further studies are needed to elucidate the specific biological mechanisms and efficacy of this compound.

Comparison with Related Compounds

Compound Name	Structural Features	Unique Properties
Diazepam	Benzodiazepine core	Anxiolytic
Clonazepam	Chlorinated derivative	Anticonvulsant
Flumazenil	Benzodiazepine antagonist	Reverses sedative effects
1-[3-(3,4-dimethoxyphenyl)-1-hydroxy-11-(4-methoxyphenyl)-2,3,4,11-tetrahydro-10H-dibenzo[b,e]diazepin-10-yl]ethanone	Specific substitution pattern	Potential novel therapeutic applications

The uniqueness of 1-[3-(3,4-dimethoxyphenyl)-1-hydroxy-11-(4-methoxyphenyl)-2,3,4,11-tetrahydro-10H-dibenzo[b,e]diazepin-10-yl]ethanone lies in its specific substitution pattern and potential for novel therapeutic applications that differentiate it from more established compounds in this class.

Research and Future Directions

Research on this compound is ongoing, with a focus on understanding its biological activities and potential therapeutic applications. Interaction studies with various biological targets, such as neurotransmitter receptors, are crucial for elucidating its pharmacodynamics. Further studies are needed to clarify the therapeutic potential and safety profile of this compound.